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Compound of Interest

Compound Name: Solasodine hydrochloride

Cat. No.: B1323189

Audience: Researchers, scientists, and drug development professionals.

Introduction

Solasodine is a steroidal glycoalkaloid found in plants of the Solanaceae family, such as
species of Solanum.[1][2] It serves as a crucial precursor in the synthesis of complex steroidal
drugs and hormones, including contraceptives.[1][2][3] Research has highlighted its broad
pharmacological potential, including anticancer, anti-inflammatory, neuroprotective, and
immunomodulatory activities.[2][4] Solasodine exerts its effects by modulating various cellular
pathways, such as the AKT/GSK-3[3/B-catenin and Hedgehog/Glil signaling pathways.[5][6]

Proper preparation of stock solutions is a critical first step for obtaining reliable and
reproducible results in any experimental setting. This document provides detailed protocols for
preparing solasodine hydrochloride stock solutions, summarizes its key properties, and
offers examples of its application in research, including its effect on cellular signaling.

Physicochemical Properties and Storage

Solasodine hydrochloride is the salt form of the solasodine base, which can alter physical
properties like solubility while maintaining the biological activity of the core molecule.[7]
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Property Data References
Chemical Formula C27H43NO2 [1]
Molar Mass (Free Base) 413.64 g/mol [8]
Molar Mass (HCI Salt) ~450.1 g/mol -
White to beige crystalline
Appearance [319]
powder
Freely soluble in benzene,
pyridine, chloroform; Soluble in
ethanol, methanol, acetone;
Solubility (Free Base) Slightly soluble in water; [L][9][10][11]

Insoluble in ether.[1][9][10]
DMSO is also reported as a

solvent.[11]

Storage (Powder)

Store at -20°C forup to 3

years.

[7]

Storage (In Solvent)

Store at -80°C for up to 1 year.
Long-term storage of solutions

is not recommended.[8]

[7](8]

Protocols for Stock Solution Preparation

This section provides a detailed methodology for preparing a high-concentration primary stock

solution of solasodine hydrochloride and subsequent working solutions for in vitro

experiments.

Protocol 3.1: Preparation of a 10 mM Primary Stock Solution in DMSO

Materials:

o Solasodine hydrochloride powder

o Dimethyl sulfoxide (DMSO), sterile, cell culture grade
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Vortex mixer
Sterile microcentrifuge tubes or cryovials
Calibrated analytical balance and weighing paper

Micropipettes and sterile tips

Methodology:

Calculate Required Mass: Determine the mass of solasodine hydrochloride needed. For 1
mL of a 10 mM stock solution (Molar Mass = 450.1 g/mol ):

o Mass (g) = Molarity (mol/L) x Volume (L) x Molar Mass ( g/mol )
o Mass (mg) = 10 mmol/L x 0.001 L x 450.1 g/mol = 4.501 mg

Weighing: Carefully weigh approximately 4.5 mg of solasodine hydrochloride powder
using an analytical balance.

Dissolving: Transfer the weighed powder into a sterile vial. Add 1 mL of sterile DMSO.

Solubilization: Tightly cap the vial and vortex thoroughly until the powder is completely
dissolved. Gentle warming in a water bath (37°C) may aid dissolution if necessary.

Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller volumes (e.g., 20-50
uL) in sterile, light-protecting (amber) microcentrifuge tubes or cryovials to minimize freeze-
thaw cycles.

Storage: Store the aliquots at -80°C for up to one year.[7]

Protocol 3.2: Preparation of Working Solutions for Cell Culture

Objective: To dilute the primary stock solution to final working concentrations for treating cells in
culture (e.g., 20, 40, 80 uM).

Methodology:
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e Thaw Stock: Thaw one aliquot of the 10 mM primary stock solution at room temperature.

¢ Serial Dilution: Perform serial dilutions in sterile cell culture medium to achieve the desired
final concentrations.

o Example for a 40 uM working solution in 10 mL of media:
» Required volume of 10 mM stock: V1 = (M2 x V2) / M1
= V1= (40 pM x 10 mL) / 10,000 pM = 0.04 mL = 4 L
» Add 4 pL of the 10 mM stock solution to 10 mL of culture medium.

¢ Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO to the
culture medium as used for the highest concentration of solasodine hydrochloride. This is
critical to ensure that any observed effects are due to the compound and not the solvent. The
final DMSO concentration should typically be kept below 0.5% (v/v) to avoid solvent-induced
cytotoxicity.

o Application: Mix gently and immediately add the working solutions to the cell cultures.

Experimental Applications and Cited Dosages

Solasodine has been utilized in a variety of experimental models. The concentrations and
dosages vary significantly depending on the application.
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Effective
Application Model System Concentration / Reference
Dosage
) ) Human Colorectal 20, 40, 80 uM for 48h
Anticancer (In Vitro) ] ) [5]
Cancer Cells incubation
_ P19 Teratocarcinoma
Neurogenesis 90 uM for 2 days [7]
Cells
30 and 50 mg/kg,
] ] HCT116 Xenograft o ]
Anticancer (In Vivo) ) daily intraperitoneal [8]
Nude Mice L
injection for 5 weeks
) o 25-100 mg/kg, single
_ Picrotoxin-induced ) ]
Anticonvulsant ) intraperitoneal [7]
Convulsions o
injection
_ _ Rat Model of 1 and 10 mg/kg, oral
Anti-asthmatic [12]

Bronchial Asthma

administration

Protocol 4.1: Example Experiment - MTT Cell Viability Assay

This protocol describes a general workflow for assessing the effect of solasodine on cancer cell

proliferation using an MTT assay, as was done for colorectal cancer cells.[5]

Methodology:

o Cell Seeding: Seed cells (e.g., HCT116) in a 96-well plate at a density of 5,000-10,000
cells/well and incubate for 24 hours to allow for attachment.

o Treatment: Prepare working solutions of solasodine hydrochloride in culture medium at

various concentrations (e.g., 0, 10, 20, 40, 80, 100 uM). Remove the old medium from the

wells and add 100 pL of the respective working solutions (including a vehicle control).

¢ Incubation: Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours).[5]

e MTT Addition: Add 10 pL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4
hours at 37°C, allowing viable cells to convert the yellow MTT to purple formazan crystals.
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» Solubilization: Carefully remove the medium and add 100 pL of DMSO to each well to
dissolve the formazan crystals.

o Measurement: Measure the absorbance at 570 nm using a microplate reader.
» Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control cells.

Signaling Pathways and Visualizations

Solasodine's anticancer effects are partly attributed to its inhibition of key signaling pathways
that regulate cell proliferation, survival, and metastasis.

5.1. Inhibition of the AKT/GSK-3[3/3-catenin Pathway

In colorectal cancer, solasodine has been shown to suppress the AKT/GSK-3[/3-catenin
signaling axis.[5] It leads to a downregulation of phosphorylated (active) PI3K and AKT, which
in turn affects the downstream regulation of GSK-3[ and -catenin, ultimately inducing
apoptosis and inhibiting cell motility.[5]
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Caption: Solasodine inhibits the AKT/GSK-3[3/B-catenin signaling pathway.
5.2. General Experimental Workflow

The following diagram illustrates the logical flow from preparing the solasodine hydrochloride
stock solution to analyzing the final data from a cell-based assay.
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Caption: General workflow from stock solution preparation to data analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1323189?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1323189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

